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Compound of Interest

Compound Name: Remodelin hydrobromide

Cat. No.: B610444

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Remodelin hydrobromide, a potent and
selective inhibitor of the acetyl-transferase protein NAT10. Adherence to these procedures is
critical to protect personnel and the environment.

Hazard Profile and Safety Summary

Remodelin hydrobromide presents several hazards that necessitate careful handling and
disposal. It is harmful if swallowed, causes skin and serious eye irritation, and may cause
respiratory irritation.[1] A significant environmental hazard is its high toxicity to aquatic life with
long-lasting effects.[1] Therefore, it must not be disposed of with household garbage or
released into the environment.[1]
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Chemical and Physical Properties

Remodelin HBR, 4-[2-(2-
Synonyms cyclopentylidenehydrazinyl)-4-thiazolyl]-

benzonitrile, monohydrobromide[1]

Molecular Formula C15H14N4S « HBr[1]
Molecular Weight 363.3 g/mol [1]
Appearance Solid[1]
- DMSO: 40.00 mg/mL (110.11 mM)[2] Ethanol:
Solubility
15 mg/mL (41.29 mM)[3] Water: Insoluble[3]
Powder: -20°C for 3 years. In solvent: -80°C for
Storage

1 year.[2]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Remodelin hydrobromide
and contaminated materials.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses
with side shields.

2. Waste Segregation:

¢ Solid Waste: Collect un-used Remodelin hydrobromide powder and any materials grossly
contaminated with the solid (e.g., weighing papers, contaminated gloves) in a designated,
clearly labeled hazardous waste container.

 Liquid Waste: Collect solutions of Remodelin hydrobromide in a designated, clearly labeled
hazardous waste container for halogenated organic waste. Do not mix with other waste
streams unless compatible.
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Sharps: Any sharps (e.g., needles, Pasteur pipettes) contaminated with Remodelin
hydrobromide must be disposed of in a designated sharps container for hazardous
chemical waste.

. Decontamination:

Decontaminate surfaces and non-disposable equipment that have come into contact with
Remodelin hydrobromide using a suitable solvent (e.g., ethanol or isopropanol) followed
by a soap and water wash. Collect all decontamination materials (e.g., wipes) as hazardous
waste.

. Waste Collection and Storage:

All hazardous waste containers must be kept securely closed, except when adding waste.

Store the waste containers in a designated satellite accumulation area that is secure and
away from incompatible materials.

. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department. All waste must be disposed of in accordance with
local, state, and federal regulations.

Experimental Workflow for Disposal
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Caption: Logical workflow for the safe disposal of Remodelin hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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